Cas no 49778-01-0 (Imino-tris(dimethylamino)phosphorane)
Imino-tris(dimethylamino)phosphorane is a highly reactive phosphorus(V) compound featuring a central phosphorus atom bonded to three dimethylamino groups and an imino group. This reagent is valued for its strong basicity and nucleophilicity, making it useful in organic synthesis, particularly for the activation of carbonyl compounds and the formation of phosphorus-nitrogen bonds. Its sterically hindered structure enhances selectivity in reactions, while its stability under anhydrous conditions ensures consistent performance. The compound is commonly employed in the synthesis of phosphazenes and as a precursor for other phosphorus-containing intermediates. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
49778-01-0 structure
Product name:Imino-tris(dimethylamino)phosphorane
Imino-tris(dimethylamino)phosphorane Chemical and Physical Properties
Names and Identifiers
-
- Imino-tris(dimethylamino)phosphorane
- N-[bis(dimethylamino)phosphinimyl]-N-methylmethanamine
- N,N,N',N',N",N"-Hexamethylphosphorimidic triamide
- Phosphazene base P1-H
- tris(dimethylamino)iminophosphorane
- Tris(dimethylamino)(imino)phosphorane
- A904388
- 49778-01-0
- G66430
- [BIS(DIMETHYLAMINO)(IMINO)-??-PHOSPHANYL]DIMETHYLAMINE
- N,N,N',N',N'',N''-Hexamethylphosphorimidic triamide
- iminotris(dimethylamino)phosphorane
- iminotris(dimethylamino) phosphorane
- N,N,N',N',N″,N″-Hexamethylphosphorimidic triamide
- Imino-tris(dimethylamino)phosphorane, 97%
- Phosphazene
- SCHEMBL250189
- AKOS015913102
- DTXSID40402226
- GKTNLYAAZKKMTQ-UHFFFAOYSA-N
-
- MDL： MFCD00216725
- Inchi： InChI=1S/C6H19N4P/c1-8(2)11(7,9(3)4)10(5)6/h7H,1-6H3
- InChI Key： GKTNLYAAZKKMTQ-UHFFFAOYSA-N
- SMILES： CN(C)P(=N)(N(C)C)N(C)C
Computed Properties
- Exact Mass: 178.13500
- Monoisotopic Mass: 178.13473362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.4
- Tautomer Count: nothing
- Topological Polar Surface Area: 33.6Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.979 g/mL at 25 °C(lit.)
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: n20/D 1.476(lit.)
- PSA: 43.38000
- LogP: 1.29590
- Solubility: Not available
Imino-tris(dimethylamino)phosphorane Security Information
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Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 2735 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： 26-36/37/39-45
- FLUKA BRAND F CODES：3-10-21-34
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Hazardous Material Identification：
Imino-tris(dimethylamino)phosphorane Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I249310-1000mg |
Imino-tris(dimethylamino)phosphorane |
49778-01-0 | 1g |
$ 705.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I303814-250mg |
Imino-tris(dimethylamino)phosphorane |
49778-01-0 | 97% | 250mg |
¥816.90 | 2023-09-02 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 445274-1G |
Imino-tris(dimethylamino)phosphorane |
49778-01-0 | 1g |
¥1573.65 | 2024-12-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I822420-250mg |
Imino-tris(dimethylamino)phosphorane |
49778-01-0 | 97% | 250mg |
￥440.00 | 2022-01-10 | |
| 1PlusChem | 1P003RGF-100mg |
Imino-tris(dimethylamino)phosphorane |
49778-01-0 | 98% | 100mg |
$92.00 | 2024-05-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-250149-1g |
Imino-tris(dimethylamino)phosphorane, |
49778-01-0 | ≥97% | 1g |
￥564.00 | 2023-09-05 | |
| 1PlusChem | 1P003RGF-1g |
Imino-tris(dimethylamino)phosphorane |
49778-01-0 | 98% | 1g |
$474.00 | 2024-05-01 | |
| Ambeed | A338575-100mg |
Tris(dimethylamino)iminophosphorane |
49778-01-0 | 98% | 100mg |
$92.0 | 2024-08-02 | |
| Cooke Chemical | S846078-1g |
Imino-tris(dimethylamino)phosphorane |
49778-01-0 | 97% | 1g |
RMB 1008.95 | 2025-02-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-250149-1 g |
Imino-tris(dimethylamino)phosphorane, |
49778-01-0 | ≥97% | 1g |
￥564.00 | 2023-07-10 |
Imino-tris(dimethylamino)phosphorane Related Literature
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Zhiguo Wang,Romaric Gérardy,Guillaume Gauron,Christian Damblon,Jean-Christophe M. Monbaliu React. Chem. Eng. 2019 4 17
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Sebastian Ullrich,Borislav Kova?evi?,Bj?rn Koch,Klaus Harms,J?rg Sundermeyer Chem. Sci. 2019 10 9483
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:49778-01-0)Imino-tris(dimethylamino)phosphorane
Purity:99%
Quantity:1g
Price ($):414.0